Cas no 140670-41-3 ((5Z,5'Z,8Z,8'Z,11Z,11'Z,14Z,14'Z,17Z,17'Z)-5,8,11,14,17-eicosapentaenoic acid, 2-hydroxy-1,3-propanediyl ester)

• Product Name: (5Z,5'Z,8Z,8'Z,11Z,11'Z,14Z,14'Z,17Z,17'Z)-5,8,11,14,17-eicosapentaenoic acid, 2-hydroxy-1,3-propanediyl ester
• CAS No: 140670-41-3
• MF: C₄₃H₆₄O₅
• MW: 660.965273857117
• CID: 4762710
• PubChem ID: 46897445
• Update Time: 2024-11-07

(5Z,5'Z,8Z,8'Z,11Z,11'Z,14Z,14'Z,17Z,17'Z)-5,8,11,14,17-eicosapentaenoic acid, 2-hydroxy-1,3-propanediyl ester Chemical and Physical Properties

Names and Identifiers

• Diacylglycerol(20:5/0:0/20:5)
• Diacylglycerol(20:5n3/0:0/20:5n3)
• Diacylglycerol(20:5w3/0:0/20:5w3)
• DAG(20:5n3/0:0/20:5n3)
• DAG(20:5w3/0:0/20:5w3)
• DG(20:5n3/0:0/20:5n3)
• DG(20:5w3/0:0/20:5w3)
• 1-Eicosapentaenoyl-3-eicosapentaenoyl-sn-glycerol
• DAG(20:5/0:0/20:5)
• DG(20:5/0:0/20:5)
• [2-hydro
• (5Z,5'Z,8Z,8'Z,11Z,11'Z,14Z,14'Z,17Z,17'Z)-5,8,11,14,17-eicosapentaenoic acid, 2-hydroxy-1,3-propane
• PD121739
• [2-hydroxy-3-[(5Z,8Z,11Z,14Z,17Z)-icosa-5,8,11,14,17-pentaenoyl]oxypropyl] (5Z,8Z,11Z,14Z,17Z)-icosa-5,8,11,14,17-pentaenoate
• SCHEMBL14520293
• 140670-41-3
• 1-(5Z,8Z,11Z,14Z,17Z-Eicosapentaenoyl)-3-(5Z,8Z,11Z,14Z,17Z-eicosapentaenoyl)-sn-glycerol
• (5Z,5'Z,8Z,8'Z,11Z,11'Z,14Z,14'Z,17Z,17'Z)-5,8,11,14,17-eicosapentaenoic acid, 2-hydroxy-1,3-propanediyl ester

• Inchi： 1S/C43H64O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-42(45)47-39-41(44)40-48-43(46)38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h5-8,11-14,17-20,23-26,29-32,41,44H,3-4,9-10,15-16,21-22,27-28,33-40H2,1-2H3/b7-5-,8-6-,13-11-,14-12-,19-17-,20-18-,25-23-,26-24-,31-29-,32-30-
• InChI Key： TXYVJIXIUGRAFF-LPEZNXMBSA-N
• SMILES： O(C(CCC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CC)=O)CC(COC(CCC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CC)=O)O

Computed Properties

• Exact Mass: 660.47537514g/mol
• Monoisotopic Mass: 660.47537514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 48
• Rotatable Bond Count: 32
• Complexity: 981
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 10
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11
• Topological Polar Surface Area: 72.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Other hydroxyeicosapolyenoic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Other hydroxyeicosapolyenoic acids